Cas no 111198-01-7 (1-(ethoxymethyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(ethoxymethyl)-1H-1,2,3-benzotriazole
• CAS No: 111198-01-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4572124
• PubChem ID: 3489116
• Update Time: 2024-03-01

1-(ethoxymethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(ethoxymethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C9H11N3O/c1-2-13-7-12-9-6-4-3-5-8(9)10-11-12/h3-6H,2,7H2,1H3
• InChI Key： GIDSJYAVUXNYDJ-UHFFFAOYSA-N
• SMILES： N1(COCC)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles